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Compound of Interest

Compound Name: Pretilachlor

Cat. No.: B132322

An In-depth Technical Guide to the Chemical Properties and Structure of Pretilachlor

Introduction

Pretilachlor is a selective, pre-emergence herbicide belonging to the chloroacetamide class of
chemicals.[1][2] It is widely utilized in agriculture, particularly in wet-seeded rice cultivation, for
the control of annual grasses, sedges, and some broadleaf weeds.[1][3][4] Developed by Ciba-
Geigy (now Syngenta), Pretilachlor acts primarily by inhibiting cell division and the synthesis
of very-long-chain fatty acids in target weed species. This guide provides a comprehensive
overview of the chemical and physical properties, structure, mechanism of action, and relevant
experimental protocols for Pretilachlor, intended for researchers, scientists, and professionals
in drug development and crop protection.

Chemical Structure and Identification

Pretilachlor is chemically known as 2-chloro-N-(2,6-diethylphenyl)-N-(2-
propoxyethyl)acetamide. Its structure is characterized by a chloroacetamide moiety linked to a
substituted aniline ring.

Caption: Chemical structure of Pretilachlor.

Table 1: Chemical Identifiers for Pretilachlor
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Identifier Value Reference(s)

2-chloro-N-(2,6-diethylphenyl)-

IUPAC Name )
N-(2-propoxyethyl)acetamide
2-chloro-N-(2,6-diethylphenyl)-

CAS Name ( yP ) Y
N-(2-propoxyethyl)acetamide

CAS Number 51218-49-6

Molecular Formula C17H26CINO2

Molecular Weight 311.85 g/mol
YLPGTOIOYRQOHV-

InChl Key
UHFFFAOYSA-N
Solnet, Rifit, 2-Chloro-2',6'-

Synonyms diethyl-N-(2-

propoxyethyl)acetanilide

Physicochemical Properties

Pretilachlor is a colorless to pale yellow liquid under standard conditions. Its physicochemical
properties are summarized in the table below.

Table 2: Physicochemical Properties of Pretilachlor
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Property Value Reference(s)
Appearance Colorless to light yellow liquid
Melting Point 25°C
Boiling Point 135 °C at 0.001 mmHg
Density 1.076 g/cm3 at 20 °C
Vapor Pressure 0.133 mPa at 20 °C
Water Solubility 50 mg/L at 20 °C
logP (Octanol/Water Partition
Coefficient) 4.08
Henry's Law Constant 8.1 x 10~* Pa m3 mol—!
Flash Point 129 °C

Relatively stable to hydrolysis
Stability (DTso >200 days at pH 1-9,

20°C)

Mechanism of Action

Pretilachlor's herbicidal activity stems from its ability to inhibit the synthesis of very-long-chain
fatty acids (VLCFAS) in susceptible plants. This is achieved through the inhibition of the
enzyme acetyl-CoA carboxylase (ACCase), which is a critical component in the fatty acid
synthesis pathway. By disrupting the production of essential fatty acids, Pretilachlor interferes
with the formation of cell membranes and other lipid-containing structures, leading to the
inhibition of cell division and ultimately, plant death. The herbicide is primarily absorbed by the
germinating shoots (hypocotyls, mesocotyls, and coleoptiles) and, to a lesser extent, by the
roots.
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Caption: Mechanism of action of Pretilachlor.
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Experimental Protocols
Synthesis of Pretilachlor

A common synthetic route for Pretilachlor involves a multi-step process starting from 2,6-
diethylaniline. One method involves the reaction of 2,6-diethylaniline with chloroethyl propyl
ether to form an intermediate, which is then acylated with chloroacetyl chloride. An alternative
"one-pot” synthesis has also been developed to improve efficiency.

Reaction with Strong Base
(e.g., Sodium Hydride)
in aprotic solvent

Reaction with Acylation with
Amino Sodium Salt s i 2,6-diethyl-N-(2-propoxyethyl)aniline Chioroacetyl chloride

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of Pretilachlor.
Detailed Protocol for One-Pot Synthesis:

e Formation of Amino Sodium Salt: In a three-necked flask equipped with a stirrer,
thermometer, and condenser, add 1.0 mole of 2,6-diethylaniline and 100 mL of toluene.
Slowly add 1.0 mole of sodium hydride.

» Alkylation: Once the initial reaction subsides, add 1.0 mole of chloroethyl propyl ether
dropwise. Heat the reaction mixture to 120°C for 2 hours.

o Acylation: Cool the reaction mixture and then add 1.0 mole of chloroacetyl chloride dropwise.
Continue the reaction at 100°C for 4 hours.

o Work-up and Purification: After cooling to room temperature, add 200 mL of water and stir.
Separate the organic layer, wash it twice with saturated brine, and dry it over anhydrous
sodium sulfate. The solvent is then removed under reduced pressure to yield Pretilachlor.

Analytical Determination of Pretilachlor Residues
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Several analytical methods are available for the quantification of Pretilachlor in environmental
and biological matrices. High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography (GC) coupled with Mass Spectrometry (GC-MS) are commonly employed
techniques.

Matrix Solid-Phase Dispersion (MSPD)
or Solvent Extraction

Sample Cleanup
(e.g., Solid-Phase Extraction)

Instrumental Analysis
(HPLC, GC-MS, CE-ECL)

Click to download full resolution via product page
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Caption: General workflow for the analysis of Pretilachlor residues.
Detailed Protocol for HPLC Analysis:

o Sample Preparation (Rice Shoots): Homogenize 2g of powdered rice shoots (frozen in liquid
nitrogen) with 20 mL of a methanol-water solution (4:1 v/v) for 3 minutes.

o Extraction: Centrifuge the mixture for 15 minutes at 5000 rpm. The supernatant is collected
for analysis.

e HPLC Conditions:

[¢]

Column: 150-mm x 4.6-mm column with 3-um reversed-phase C18 particles.

[e]

Mobile Phase: A 1:1 ratio of acetonitrile and phosphoric acid (pH 2.2).

Detection: UV-visible detector at 220 nm.

o

[¢]

Limit of Detection: 5 ng.

Spectroscopic Data

While a comprehensive public database of Pretilachlor's NMR and IR spectra is not readily
available, these techniques are fundamental for its structural elucidation and confirmation.

» 'H NMR Spectroscopy: The proton NMR spectrum of Pretilachlor would be expected to
show characteristic signals for the aromatic protons of the diethylphenyl group, the
methylene and methyl protons of the ethyl and propoxyethyl groups, and the methylene
protons of the chloroacetyl moiety.

e 13C NMR Spectroscopy: The carbon NMR spectrum would provide signals corresponding to
all the unique carbon atoms in the molecule, including the carbonyl carbon of the amide
group and the carbons of the aromatic ring and aliphatic chains.

e Mass Spectrometry (MS): Electron ionization mass spectrometry would show the molecular
ion peak and characteristic fragmentation patterns, which can be used for identification and
quantification.
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« Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands
for the C=0 stretching of the amide group, C-ClI stretching, C-O-C stretching of the ether
linkage, and C-H stretching of the aromatic and aliphatic groups.

Conclusion

Pretilachlor remains an important herbicide for weed management in rice cultivation. Its
efficacy is derived from its specific mode of action, inhibiting VLCFA synthesis. A thorough
understanding of its chemical and physical properties, as detailed in this guide, is essential for
its safe and effective use, for the development of new analytical methods, and for assessing its
environmental fate. The provided experimental protocols for synthesis and analysis serve as a
valuable resource for researchers in the fields of agricultural science, environmental chemistry,
and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b132322?utm_src=pdf-body
https://www.benchchem.com/product/b132322?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/pretilachlor-dic24183.html
https://www.dhanuka.com/herbicide/craze
https://www.scbt.com/p/pretilachlor-51218-49-6
https://peptechbio.com/products/pretilachlor-50-e-c/
https://www.benchchem.com/product/b132322#chemical-properties-and-structure-of-pretilachlor
https://www.benchchem.com/product/b132322#chemical-properties-and-structure-of-pretilachlor
https://www.benchchem.com/product/b132322#chemical-properties-and-structure-of-pretilachlor
https://www.benchchem.com/product/b132322#chemical-properties-and-structure-of-pretilachlor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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